N-butan-2-yl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N-butan-2-yl-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H25N3O2S2/c1-5-12(4)18-14(21)10-24-17-19-13-7-9-23-15(13)16(22)20(17)8-6-11(2)3/h7,9,11-12H,5-6,8,10H2,1-4H3,(H,18,21)
• InChI Key: WIEDJNBBFZVLOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=C(C(=O)N1CCC(C)C)SC=C2
• Molecular Formula: C17H25N3O2S2
• Molecular Weight: 367.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups and rings. It contains a total of 48 bonds, including 22 non-H bonds, 9 multiple bonds, 8 rotatable bonds, 3 double bonds, 6 aromatic bonds, and 1 six-membered ring.

Scientific Research Applications

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : Compounds with the thieno[2,3-d]pyrimidine scaffold have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the folate pathway and targets for anticancer therapy. These compounds, such as N-{4-[(2-amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, demonstrate potent inhibitory activities against human TS and DHFR, indicating their promise as antitumor agents (Gangjee et al., 2008).

Antitumor Activity : Research into thieno[3,2-d]pyrimidine derivatives explores their antitumor efficacy. Compounds synthesized from this scaffold have shown potent anticancer activities against various human cancer cell lines, highlighting the scaffold's potential in developing new antitumor agents. These findings suggest the versatility of the thieno[3,2-d]pyrimidine framework in medicinal chemistry and its potential utility in cancer treatment (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Activities : Several new derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antimicrobial and antifungal activities. These studies indicate that modifications to the thieno[3,2-d]pyrimidine core can yield compounds with significant biological activities, potentially useful in addressing microbial infections (Farag et al., 2009).

Synthesis and Structural Analysis : The synthesis of novel thieno[3,2-d]pyrimidine derivatives and their structural analysis through crystallography provide foundational knowledge for further exploration of this compound class. Understanding the molecular structure and bonding characteristics can guide the development of new compounds with enhanced therapeutic properties (Subasri et al., 2016).